Cas no 500362-37-8 (D-Alanine, N-(2,6-diethylphenyl)-)

• Product Name: D-Alanine, N-(2,6-diethylphenyl)-
• CAS No: 500362-37-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1555291
• Update Time: 2024-08-24

D-Alanine, N-(2,6-diethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-(2,6-diethylphenyl)-

• Inchi： 1S/C13H19NO2/c1-4-10-7-6-8-11(5-2)12(10)14-9(3)13(15)16/h6-9,14H,4-5H2,1-3H3,(H,15,16)/t9-/m1/s1
• InChI Key： IMAZFQRJZDYJKJ-SECBINFHSA-N
• SMILES： C(O)(=O)[C@@H](C)NC1=C(CC)C=CC=C1CC

Computed Properties

• Exact Mass: 221.14167

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 394.8±42.0 °C(Predicted)
• PSA: 49.33
• pka: 2.14±0.10(Predicted)